(1r,3r)-3-(difluoromethyl)cyclobutane-1-carboxylic acid
Description
(1r,3r)-3-(Difluoromethyl)cyclobutane-1-carboxylic acid, also known as 1r,3r-DFCB, is an organic compound that belongs to the family of cyclobutane carboxylic acids. It is a colorless solid that is soluble in water and has a molecular weight of 162.07 g/mol. 1r,3r-DFCB is a versatile compound with many applications in synthetic chemistry, pharmaceuticals, and biochemistry.
Scientific Research Applications
Synthesis of Natural Products
Cyclobutane-containing natural products often exhibit intricate structures and diverse pharmaceutical activities. The [2+2] cycloaddition reaction is a primary method for synthesizing these compounds, which can lead to the development of drugs with antibacterial, antiviral, and immunosuppressant properties .
Drug Design and Development
The cyclobutane motif is a valuable building block in medicinal chemistry. It’s used to modulate structures to enhance clinical efficacy and improve ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties. For instance, the drug Xeljanz uses a cyclobutane structure to target JAK1/JAK3 receptors for treating rheumatoid arthritis .
Material Science Applications
Cyclobutane derivatives have found applications in material science, such as the production of stress-responsive polymers. These polymers can change their properties in response to mechanical stress, making them useful in various industrial and biomedical applications .
Supramolecular Chemistry
In supramolecular chemistry, cyclobutane derivatives can be used to create complex structures with specific functions. These structures can be employed in the design of new materials with unique properties, such as enhanced durability or conductivity .
Total Synthesis of Complex Molecules
Cyclobutanones, a type of cyclobutane derivative, are key starting materials for the total synthesis of complex molecules. They serve as building blocks for bioactive molecules and drugs, including cyclobutane nucleosides, which have therapeutic applications .
Pharmacokinetic Profile Improvement
The cyclobutane motif has been utilized to improve a drug’s potency, selectivity, and pharmacokinetic profile. For example, a tankyrase inhibitor with a poor PK profile in rats was improved by incorporating a cyclobutane structure, leading to a new series of more effective compounds .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (1r,3r)-3-(difluoromethyl)cyclobutane-1-carboxylic acid involves the conversion of a cyclobutene derivative to the desired carboxylic acid through a series of reactions.", "Starting Materials": [ "Cyclobutene", "Difluoromethane", "Sodium hydride", "Bromine", "Sodium hydroxide", "Hydrochloric acid", "Sodium bicarbonate", "Sodium chloride", "Ethyl acetate", "Methanol", "Water" ], "Reaction": [ "Cyclobutene is reacted with difluoromethane in the presence of sodium hydride to form 1,1-difluorocyclobutane.", "1,1-difluorocyclobutane is then brominated using bromine to form 1,1-difluoro-2-bromocyclobutane.", "The bromine atom is then replaced with a carboxylic acid group through a Grignard reaction with carbon dioxide.", "The resulting carboxylic acid is then treated with sodium hydroxide to form the sodium salt of the carboxylic acid.", "The sodium salt is then acidified with hydrochloric acid to form the free carboxylic acid.", "The free carboxylic acid is extracted with ethyl acetate and purified through recrystallization from methanol and water to yield (1r,3r)-3-(difluoromethyl)cyclobutane-1-carboxylic acid." ] } | |
CAS RN |
1773508-02-3 |
Product Name |
(1r,3r)-3-(difluoromethyl)cyclobutane-1-carboxylic acid |
Molecular Formula |
C6H8F2O2 |
Molecular Weight |
150.1 |
Purity |
95 |
Origin of Product |
United States |
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